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Properties and Efficacy of Oxine-Copper

Oxine-copper is an organocopper fungicide and bactericide. Its multi-site activity disrupts pathogen enzyme
systems, making it effective against various fungal and bacterial diseases while potentially delaying

resistance [1] [2].

Key chemical and toxicological properties from the Pesticide Properties DataBase (PPDB) are summarized
below [1].

Property

Value

Chemical formula

Molar mass

Water solubility (at 20°C & pH 7)

Octanol-water partition coefficient (Log P)

Mammalian acute oral LDso

FRAC code (Resistance group)

C18H12CuN202 [1]

351.89 g/mol [1]

0.07 mg/L (Low) [1]

2.46 (Low) [1]

300 mg/kg (Moderate toxicity) [1]

MO1 (Multi-site activity) [1]
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ingredients [2].

Recent field trial results demonstrate the effectiveness of oxine-copper in combination with other active

Watermelon

Gummy stem

Copper SC (1500x
dilution)

40% Fluopyram - Oxine

Disease(s) Formulation &
Crop L. Key Outcome
Controlled Application
Cucumber, Angular leaf spot,  Single ingredient; foliar Effective disease control; residues
Watermelon other diseases spray dissipate rapidly (half-life: 1.77-
4.68 days) [3]
Tomato Leaf mold 40% Fluopyram - Oxine Visible reduction of mold within 24
Copper SC (750x & 1500x  hours; lesions dried within 3-5
dilution) days [2]
Mango Anthracnose 40% Fluopyram - Oxine Healthy, vibrant flowers and shoots

with no disease signs vs. severe
infection in untreated plants [2]

Blight lesions dried within 2 days;

blight Copper SC (750x dilution)  gummosis disappeared [2]
Pepper Root-knot 40% Fluopyram - Oxine Treated plants resumed growth
nematode Copper SC (500x dilution,  with no new plant death [2]

root irrigation)

Global Regulatory Status

The regulatory landscape for oxine-copper is fragmented, with its approval status differing by country and

region.

e European Union: Oxine-copper is not approved as a pesticide under EC Regulation 1107/2009 [1].

¢ United States: While not directly mentioned in the search results, its use is implied in the context of
broader copper product tariffs. The PPDB notes its use in Australia, primarily as a wood
preservative, and it is considered an "obsolete” fungicide in some contexts [1].

¢ China: Oxine-copper is actively used and developed. A new combination product (40% Fluopyram -
Oxine Copper SC) received official registration in 2024 from the Ministry of Agriculture and Rural
Affairs for use on cucumbers [2].
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Analytical Methods and Risk Assessment

A 2024 study established a sensitive and reliable method for analyzing oxine-copper residues in cucumbers

and watermelons, which is crucial for monitoring and regulatory compliance [3].

Detailed Experimental Protocol: UPLC-MS/MS Analysis

The following diagram illustrates the sample preparation and analysis workflow for determining oxine-

copper residues in crops [3]:
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Start: Homogenize Sample

:

Weigh 10 g sample into tube

'

Add 20 mL acetonitrile
Centrifuge (2500 rpm, 3 min)

'

Add NaCl and MgSOa
Vortex and centrifuge

l

Collect supernatant

'

Purify with PSA & MgSOa
Centrifuge (10,000 rpm, 2 min)

'

Dilute 5x with acetonitrile
Filter (0.22 pm)

UPLC-MS/MS Analysis

Click to download full resolution via product page
Workflow for oxine-copper residue analysis in agricultural samples.

Key Method Validation Parameters from the study show the method's reliability [3].

© 2026 Smolecule. All rights reserved. 4/6 Tech Support


https://www.smolecule.com/products/s1797423?utm_src=pdf-body-img
https://www.smolecule.com/products/s1797423?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11238219/
https://www.smolecule.com/products/s1797423?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Parameter Performance
Linearity (R?) > 0.9980

Limit of Quantification (LOQ) < 0.01 mg/kg
Average Recovery Rate 75.5% - 95.8%
Relative Standard Deviation (RSD) 2.27% - 8.26%

Dietary Risk Assessment

The same 2024 study concluded that the long-term dietary risk from oxine-copper residues on cucumbers
and watermelons is acceptable. The estimated risk probability was 64.11%, which is below 100%, indicating

no significant health threat to the general population from long-term consumption [3].

Key Takeaways for Researchers

¢ Regional Status is Critical: Always verify the current regulatory status with national authorities
before planning research or development, as it is not universally approved (e.g., approved in China
but not the EU) [1] [2].

¢ Analytical Methods are Established: Sensitive and reliable UPLC-MS/MS methods exist for residue
monitoring, which is essential for compliance and safety assessments [3].

e Combination Products are Emerging: New formulations that combine oxine-copper with other
modes of action are being developed to enhance efficacy and manage resistance [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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